Cas no 50309-39-2 ( )

  structure
  structure
Product Name: 
CAS No:50309-39-2
MF:C5H9ClN4O2
MW:192.6035592556
CID:933525
PubChem ID:135502398
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(4-nitro-1H-imidazol-5-yl)ethanamine,hydrochloride
    • NSC258829
    • NSC-258829
    • NSC378279
    • NSC-378279
    • 2-(4-Nitro-1H-imidazol-5-yl)ethan-1-amine--hydrogen chloride (1/1)
    • 50309-39-2
    • DTXSID30496290
    •  
    • Inchi: 1S/C5H8N4O2.ClH/c6-2-1-4-5(9(10)11)8-3-7-4;/h3H,1-2,6H2,(H,7,8);1H
    • InChI Key: PXPFOTKEEDYQDH-UHFFFAOYSA-N
    • SMILES: Cl.[O-][N+](C1=C(CCN)N=CN1)=O

Computed Properties

  • Exact Mass: 156.06484
  • Monoisotopic Mass: 192.0414032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 97.84
  • LogP: 1.84460

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